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Compound of Interest

Compound Name: N-Cbz-3-piperidineacetic acid

CAS No.: 86827-10-3

Cat. No.: B1275820

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Cbz-3-piperidineacetic acid, a carboxybenzyl-protected derivative of piperidineacetic acid,

is a valuable building block in organic synthesis, particularly in the design and development of

novel pharmaceutical agents. The piperidine scaffold is a prevalent motif in a wide array of

biologically active compounds, and the strategic placement of functional groups on this ring

system allows for the fine-tuning of pharmacological properties. The Cbz (carboxybenzyl)

protecting group offers stability under various reaction conditions and can be selectively

removed, making it an essential tool in multistep synthetic pathways. This technical guide

provides a comprehensive overview of the chemical properties, synthesis, and potential

applications of N-Cbz-3-piperidineacetic acid.

Core Chemical Properties
N-Cbz-3-piperidineacetic acid, with the CAS number 86827-10-3, possesses a well-defined

set of physicochemical properties that are crucial for its application in chemical synthesis.

These properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₅H₁₉NO₄ [1][2]

Molecular Weight 277.32 g/mol

CAS Number 86827-10-3 [1][3]

Boiling Point 460.1 °C at 760 mmHg [3]

Density 1.216 g/cm³ [3]

Physical Form Solid [4]

Note: A definitive experimental melting point for N-Cbz-3-piperidineacetic acid is not readily

available in the cited literature. However, the related compound, (R)-N-Cbz-Piperidine-3-

carboxylic acid, has a reported melting point of 90-94 °C[5].

Synthesis and Experimental Protocols
The synthesis of N-Cbz-3-piperidineacetic acid typically involves the protection of the

nitrogen atom of 3-piperidineacetic acid with a carboxybenzyl group. A general and widely used

method for the introduction of the Cbz group is the Schotten-Baumann reaction.

General Experimental Protocol for Cbz Protection of an
Amino Acid
This protocol describes a general method for the Cbz protection of an amino acid, which can

be adapted for the synthesis of N-Cbz-3-piperidineacetic acid from 3-piperidineacetic acid.

Materials:

3-Piperidineacetic acid

Benzyl chloroformate (Cbz-Cl)

Sodium carbonate (Na₂CO₃)

Diethyl ether
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Hydrochloric acid (HCl)

Ethyl acetate or dichloromethane

Anhydrous sodium sulfate (Na₂SO₄)

Ice bath

Procedure:

Dissolution: Dissolve 3-piperidineacetic acid (1.0 equivalent) in a 1 M aqueous solution of

sodium carbonate (2.5 equivalents) with cooling in an ice bath.

Addition of Cbz-Cl: While vigorously stirring the solution, add benzyl chloroformate (1.1

equivalents) dropwise, ensuring the temperature remains below 5 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Work-up:

Wash the reaction mixture with diethyl ether to remove any unreacted benzyl

chloroformate.

Cool the aqueous layer in an ice bath and carefully acidify to pH 2 with 1 M HCl.

Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate or

dichloromethane).

Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to yield the Cbz-protected product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Work-up & Purification Final Product

3-Piperidineacetic Acid

Reaction in Aqueous Na2CO3
(0-5 °C to RT)

Benzyl Chloroformate
(Cbz-Cl)

Sodium Carbonate

Wash with
Diethyl Ether Acidify with HCl Extract with

Organic Solvent
Dry over Na2SO4

& Concentrate N-Cbz-3-piperidineacetic acid

Click to download full resolution via product page

Synthesis workflow for N-Cbz-3-piperidineacetic acid.

Spectroscopic Data
Detailed experimental spectral data for N-Cbz-3-piperidineacetic acid is not widely published.

However, based on the known structure, the expected spectral characteristics can be

predicted.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

piperidine ring protons, the methylene protons of the acetic acid moiety, the benzylic protons of

the Cbz group, and the aromatic protons of the phenyl ring.

¹³C NMR: The carbon NMR spectrum will display distinct resonances for the carbonyl carbons

of the carboxylic acid and the carbamate, the aromatic carbons, the benzylic carbon, and the

carbons of the piperidine ring and the acetic acid side chain.

IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the

O-H stretch of the carboxylic acid (broad), the C=O stretch of the carboxylic acid and the

carbamate, C-H stretches (aliphatic and aromatic), and C-N stretching vibrations.
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Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the

molecular weight of the compound (277.32 g/mol ), along with fragmentation patterns

characteristic of the loss of the benzyl group, carbon dioxide, and other fragments.

Biological Activity and Applications in Drug
Development
While specific biological activities for N-Cbz-3-piperidineacetic acid are not extensively

documented in publicly available literature, its structural motifs are of significant interest in

medicinal chemistry. Piperidine derivatives are known to exhibit a wide range of

pharmacological activities, and the N-benzyl piperidine moiety is a common structural feature in

many approved drugs and clinical candidates.

The presence of both a protected amine and a carboxylic acid functionality makes N-Cbz-3-
piperidineacetic acid a versatile intermediate for the synthesis of more complex molecules,

including peptides and peptidomimetics. It can be used as a chiral building block in the

development of active pharmaceutical ingredients (APIs) where stereochemistry is crucial for

therapeutic efficacy.

The general class of piperazine and piperidine derivatives has been explored for a multitude of

therapeutic applications, including as antipsychotics, antidepressants, and anxiolytics, often

targeting central nervous system receptors. The structural framework of N-Cbz-3-
piperidineacetic acid provides a foundation for the synthesis of compound libraries for

screening against various biological targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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